Cas no 784146-27-6 (Quinolinium, 1-[(3-boronophenyl)methyl]-6-methoxy-, bromide)
784146-27-6 structure
Product Name:Quinolinium, 1-[(3-boronophenyl)methyl]-6-methoxy-, bromide
CAS No:784146-27-6
MF:C17H17BBrNO3
MW:374.03678393364
CID:534529
PubChem ID:71403074
Update Time:2025-04-19
Quinolinium, 1-[(3-boronophenyl)methyl]-6-methoxy-, bromide Chemical and Physical Properties
Names and Identifiers
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- Quinolinium, 1-[(3-boronophenyl)methyl]-6-methoxy-, bromide
- [3-[(6-methoxyquinolin-1-ium-1-yl)methyl]phenyl]boronic acid,bromide
- 784146-27-6
- 1-[(3-Boronophenyl)methyl]-6-methoxyquinolin-1-ium bromide
- DTXSID40824005
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- Inchi: 1S/C17H17BNO3.BrH/c1-22-16-7-8-17-14(11-16)5-3-9-19(17)12-13-4-2-6-15(10-13)18(20)21;/h2-11,20-21H,12H2,1H3;1H/q+1;/p-1
- InChI Key: NHXODMDTXZPASX-UHFFFAOYSA-M
- SMILES: [Br-].O(C)C1C=CC2=C(C=1)C=CC=[N+]2CC1C=CC=C(B(O)O)C=1
Computed Properties
- Exact Mass: 373.04849g/mol
- Monoisotopic Mass: 373.04849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 355
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.6Ų
Quinolinium, 1-[(3-boronophenyl)methyl]-6-methoxy-, bromide Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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